Cas no 2320267-85-2 (3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one)

• Product Name: 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one
• CAS No: 2320267-85-2
• MF: C₁₈H₁₂O₆
• MW: 324.284285545349
• CID: 5354812
• Update Time: 2025-10-17

3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one
• 3-(benzo[d][1,3]dioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one
• 3-(1,3-benzodioxole-5-carbonyl)-8-methoxychromen-2-one

• Inchi： 1S/C18H12O6/c1-21-14-4-2-3-11-7-12(18(20)24-17(11)14)16(19)10-5-6-13-15(8-10)23-9-22-13/h2-8H,9H2,1H3
• InChI Key： ZLZOLFHKNWLBOA-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C1=2)OC)C(C1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• XLogP3: 3.2
• Topological Polar Surface Area: 71.1

Additional information on 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one

Comprehensive Overview of 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one (CAS No. 2320267-85-2)

The compound 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one (CAS No. 2320267-85-2) is a synthetic organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. This compound belongs to the coumarin family, a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals, fragrances, and fluorescent dyes. The presence of the benzodioxole and methoxy functional groups in its structure enhances its potential for interaction with biological targets, making it a subject of ongoing research.

In recent years, the demand for novel coumarin derivatives has surged due to their potential therapeutic properties, including antioxidant, anti-inflammatory, and anticancer effects. Researchers are particularly interested in 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one due to its unique structural features, which may contribute to its bioactivity. The compound's CAS No. 2320267-85-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific studies.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for complex molecules like 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one. Environmental concerns and the push for greener chemistry have led to the development of catalytic processes and solvent-free reactions to produce such compounds. This aligns with the broader industry focus on reducing the environmental footprint of chemical manufacturing while maintaining high yields and purity.

The compound's potential applications extend beyond pharmaceuticals. For instance, its fluorescent properties make it a candidate for use in optical materials and sensors. The integration of coumarin-based compounds into advanced materials is a hot topic in materials science, with researchers investigating their use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This versatility underscores the importance of CAS No. 2320267-85-2 in interdisciplinary research.

Another area of interest is the compound's role in drug discovery. The benzodioxole moiety is known to enhance the pharmacokinetic properties of drug candidates, such as improved metabolic stability and membrane permeability. As a result, 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one is being studied as a scaffold for designing new therapeutics targeting diseases like cancer and neurodegenerative disorders. Its structural complexity offers opportunities for medicinal chemists to explore structure-activity relationships (SAR) and optimize its biological effects.

From a commercial perspective, the compound's CAS No. 2320267-85-2 is often referenced in patent applications and technical datasheets, highlighting its industrial relevance. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their portfolios, catering to the needs of academic and industrial researchers. The growing demand for high-purity specialty chemicals has further driven interest in this molecule.

In conclusion, 3-(2H-1,3-benzodioxole-5-carbonyl)-8-methoxy-2H-chromen-2-one (CAS No. 2320267-85-2) represents a fascinating example of how synthetic chemistry can yield molecules with wide-ranging applications. Its potential in drug development, material science, and green chemistry makes it a compound worth watching in the coming years. As research continues to uncover its properties and applications, this molecule is poised to play a significant role in advancing scientific and technological innovations.